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Compound of Interest

Compound Name: Basic Red 51
CAS No.: 77061-58-6
Cat. No.: B1206981
Get Quote
. J

Executive Summary

Do not dispose of Basic Red 51 down the drain. Basic Red 51 (C.I.[1][2] Basic Red 51) is a
cationic azo dye classified as toxic to aquatic life with long-lasting effects (H411/H410). While
not typically a P-listed acutely hazardous waste under US EPA RCRA regulations, it must be
managed as Hazardous Chemical Waste and destroyed via incineration.

Immediate Action Required:
¢ Solids: Collect in dedicated hazardous waste bags or wide-mouth jars.

¢ Liquids: Segregate into "Non-Halogenated Organic Waste" or "Aqueous Hazardous Waste"
streams.

¢ Critical Incompatibility:NEVER mix Basic Red 51 liquid waste with anionic surfactant waste
(e.g., SDS, SLS) or anionic dyes (e.g., Eosin, Trypan Blue). This causes immediate
precipitation, creating insoluble sludge that complicates disposal.

Technical Chemical Profile
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Understanding the chemical nature of Basic Red 51 is the foundation of safe disposal. Its

cationic (positively charged) structure dictates its compatibility.

Property

Data

Operational Implication

Chemical Name

2-[((4-
dimethylamino)phenyl)azo]-1,3
-dimethyl-1H-imidazolium

chloride

Azo bond (-N=N-) presents a
risk of generating aromatic
amines if chemically treated

improperly.

CAS Number

77061-58-6 (Primary)

Use this for waste labeling and

inventory.

Physical State

Dark red/brown powder

High dusting potential; requires
respiratory protection during

weighing.

lonic Character

Cationic (Basic)

Incompatible with Anionic

compounds.

Aquatic Toxicity

LC50 (Fish) < 100 mg/L

Zero-tolerance policy for drain

disposal.

Disposal Decision Matrix

The following workflow illustrates the logical path for disposing of Basic Red 51 in various

forms.
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Figure 1: Decision matrix for segregating and packaging Basic Red 51 waste streams.

Detailed Operational Protocols
Protocol A: Liquid Waste Disposal (Stock Solutions & Reaction
Media)

The "Why": Basic Red 51 is a quaternary ammonium compound. If you pour this into a general
waste carboy containing Sodium Dodecyl Sulfate (SDS) or other anionic detergents, the
positive dye and negative detergent will ionically bond and precipitate out of solution. This
forms a sticky, tar-like sludge that adheres to the carboy walls, making it impossible to pump

out at the incineration facility.
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» Select Container: Use a chemically compatible High-Density Polyethylene (HDPE) carboy.
Glass is acceptable for small volumes (<1L) but breakage risk makes plastic preferred.

» Verify pH: Ensure the waste solution is between pH 4 and 9. Extremes may require a
separate corrosive waste stream.

e Segregation:

o Do: Mix with water, methanol, ethanol, or acetonitrile.

o Do Not: Mix with SDS, Eosin Y, Trypan Blue, or strong oxidizers (bleach/peroxide).

o Labeling: Attach a hazardous waste tag immediately.

o Constituents: Water (XX%), Basic Red 51 (<1%).

o Hazard Checkbox: Toxic, Irritant.[3][4]

Storage: Cap tightly when not in use. Store in secondary containment.

Protocol B: Solid Waste Disposal

The "Why": Fine powders like Basic Red 51 disperse easily in air currents (HVAC), posing an
inhalation risk. Double-bagging prevents contamination of the waste storage area.

e Trace Debris: Contaminated gloves, paper towels, and weigh boats should be placed in a
clear plastic hazardous waste bag (4-6 mil thickness).

o Pure Powder: If disposing of an expired bottle of pure dye:
o Do not empty the bottle. Keep the dye in the original manufacturer's container.
o Place the entire container into a sealable plastic bag (Ziploc type).
o Place this bag into the solid waste drum.

e Sharps: If the dye is in a syringe or on a slide, dispose of it in a rigid red sharps container
labeled "Chemical Contaminated Sharps."
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Protocol C: Chemical Treatment (Why to AVOID it)

Expert Warning: You may see general advice to "oxidize dyes with bleach." Do not use bleach
(Hypochlorite) to treat Basic Red 51 in the lab.

¢ Mechanism: Basic Red 51 contains an azo linkage.[4][5][6] While bleach destroys the color
(chromophore), the chemical cleavage of the azo bond can generate aromatic amines, which
are often more carcinogenic and toxic than the original dye.

o Correct Approach: Send the untreated molecule to professional high-temperature
incineration, which ensures complete mineralization to CO2, H20, and NOx/HCI scrubbed by
the facility.

Spill Management & Decontamination

Scenario: You have spilled 5g of Basic Red 51 powder on the bench.
« |solate: Inform nearby personnel. Post a "Do Not Enter" sign if the dust is airborne.

» PPE: Don nitrile gloves, lab coat, and safety goggles. Respiratory protection (N95 or P100)
is critical for powder spills to prevent inhalation.

e Dry Spill (Powder):
o Do not dry sweep. This generates dust.
o Cover the spill with wet paper towels (dampened with water) to weigh down the powder.
o Scoop the wet mass into a hazardous waste bag.
e Wet Spill (Liquid):
o Absorb with vermiculite, bentonite clay, or commercial chemical spill pads.

o Tip: If the stain persists on the benchtop, use Ethanol (70%) or Isopropanol. Basic Red 51
is soluble in alcohols.[4]

e Final Cleanup: Wash the area with soap and water.[7][8] Collect all cleanup materials as

solid hazardous waste.
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Regulatory Context (US & Global)

o US EPA (RCRA): Basic Red 51 is generally not a "Listed" waste (F, K, P, U lists). However, it
is a "Characteristic" waste if it exhibits toxicity. Regardless of RCRA status, the Clean Water
Act prohibits discharge of toxic pollutants into waterways.

e GHS Classification:
o H411: Toxic to aquatic life with long-lasting effects.
o H302: Harmful if swallowed.[4][7]

o P273: Avoid release to the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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